Cas no 2639444-38-3 (Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate)

Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmacologically active compounds. The ethyl ester moiety enhances solubility and reactivity, facilitating further functionalization, while the methoxy group contributes to electronic modulation of the tetrahydroisoquinoline core. This compound exhibits stability under standard conditions, making it suitable for storage and handling in laboratory settings. Its structural features allow for selective modifications, enabling applications in medicinal chemistry and drug discovery. The tetrahydroisoquinoline scaffold is of interest due to its prevalence in bioactive molecules, underscoring the utility of this intermediate in heterocyclic synthesis.
Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate structure
2639444-38-3 structure
Product Name:Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
CAS No:2639444-38-3
MF:C13H17NO3
MW:235.278983831406
CID:5641205
PubChem ID:165901601
Update Time:2025-06-13

Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27783736
    • ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
    • 2639444-38-3
    • Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
    • Inchi: 1S/C13H17NO3/c1-3-17-13(15)11-7-10(16-2)6-9-4-5-14-8-12(9)11/h6-7,14H,3-5,8H2,1-2H3
    • InChI Key: PJTFYGOLNGNPQD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OCC)C2CNCCC=2C=1

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.6Ų

Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27783736-0.05g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
0.05g
$1308.0 2025-03-19
Enamine
EN300-27783736-0.1g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
0.1g
$1371.0 2025-03-19
Enamine
EN300-27783736-0.25g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
0.25g
$1432.0 2025-03-19
Enamine
EN300-27783736-0.5g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
0.5g
$1495.0 2025-03-19
Enamine
EN300-27783736-1.0g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
1.0g
$1557.0 2025-03-19
Enamine
EN300-27783736-2.5g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
2.5g
$3051.0 2025-03-19
Enamine
EN300-27783736-5.0g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
5.0g
$4517.0 2025-03-19
Enamine
EN300-27783736-10.0g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3 95.0%
10.0g
$6697.0 2025-03-19
Enamine
EN300-27783736-1g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3
1g
$1557.0 2023-09-09
Enamine
EN300-27783736-5g
ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
2639444-38-3
5g
$4517.0 2023-09-09

Additional information on Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate

Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2639444-38-3): A Comprehensive Overview

Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2639444-38-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers. This compound belongs to the tetrahydroisoquinoline class of alkaloids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 6-position and a carboxylate ester at the 8-position contributes to its distinct chemical properties and reactivity.

The synthesis of Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The tetrahydroisoquinoline core is typically synthesized through the Bischler-Napieralski reaction or similar cyclization processes. The methoxy group is introduced via nucleophilic substitution, while the carboxylate ester is formed through esterification reactions. These synthetic pathways highlight the compound's complexity and the expertise required for its production.

Recent research has focused on the pharmacological potential of derivatives of tetrahydroisoquinolines, including Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate. Studies have demonstrated that this compound exhibits promising biological activities in various in vitro and in vivo models. Specifically, it has shown potential as a precursor for the development of drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease. The unique structural features of this compound contribute to its ability to interact with specific neurotransmitter receptors, making it a valuable candidate for further investigation.

One of the most intriguing aspects of Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate is its role as a building block for more complex pharmacophores. Researchers have utilized this compound to develop novel derivatives with enhanced bioavailability and improved therapeutic profiles. For instance, modifications at the carboxylate ester position have led to compounds with increased solubility and stability in biological systems. These advancements underscore the importance of this intermediate in drug discovery and development.

The chemical properties of Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate also make it a useful tool for studying enzyme mechanisms and metabolic pathways. Its interaction with various enzymes has been explored in detail, providing insights into potential drug-target interactions. Additionally, its stability under different pH conditions and temperatures makes it suitable for use in a wide range of biochemical assays.

In conclusion, Ethyl 6-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylate (CAS No. 2639444-38-3) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the development of new drugs targeting neurological disorders. As research continues to uncover new applications for this compound and its derivatives, its importance in medicinal chemistry is likely to grow even further.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.